Cas no 1807033-37-9 (2-Difluoromethoxy-5-fluorothiophenol)

• Product Name: 2-Difluoromethoxy-5-fluorothiophenol
• CAS No: 1807033-37-9
• MF: C₇H₅F₃OS
• MW: 194.174211263657
• MDL: MFCD28789732
• CID: 4707844
• Update Time: 2025-05-20

2-Difluoromethoxy-5-fluorothiophenol Chemical and Physical Properties

Names and Identifiers

• 2-Difluoromethoxy-5-fluorothiophenol

• MDL： MFCD28789732
• Inchi： 1S/C7H5F3OS/c8-4-1-2-5(6(12)3-4)11-7(9)10/h1-3,7,12H
• InChI Key： LMJODJRDNADYKP-UHFFFAOYSA-N
• SMILES： SC1C=C(C=CC=1OC(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Topological Polar Surface Area: 10.2

Additional information on 2-Difluoromethoxy-5-fluorothiophenol

2-Difluoromethoxy-5-fluorothiophenol (CAS No. 1807033-37-9)

2-Difluoromethoxy-5-fluorothiophenol, also known by its CAS number 1807033-37-9, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a thiophene ring substituted with difluoromethoxy and fluoro groups at specific positions. The presence of these substituents imparts distinctive electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 2-Difluoromethoxy-5-fluorothiophenol involves a multi-step process that typically begins with the preparation of the thiophene ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. These developments highlight the compound's potential for large-scale production in industries such as agrochemicals and specialty chemicals.

In terms of physical properties, 2-Difluoromethoxy-5-fluorothiophenol exhibits a melting point of approximately 125°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents like dichloromethane and acetonitrile makes it suitable for various chemical reactions. The compound's ability to form stable complexes with metal ions has been extensively studied, revealing its potential as a ligand in coordination chemistry.

The application of 2-Difluoromethoxy-5-fluorothiophenol extends into the realm of drug discovery, where it serves as a building block for developing bioactive molecules. Recent studies have demonstrated its role as an intermediate in the synthesis of novel antibiotics and anticancer agents. For instance, researchers at the University of California have reported that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in bacterial resistance mechanisms.

Beyond pharmacology, 2-Difluoromethoxy-5-fluorothiophenol has found applications in materials science, particularly in the development of advanced polymers and optoelectronic devices. Its ability to act as a dopant in conjugated polymers enhances their electrical conductivity, making them suitable for use in flexible electronics and sensors. This property has been leveraged by several tech companies to improve the performance of organic light-emitting diodes (OLEDs) and photovoltaic cells.

In terms of environmental impact, recent studies have focused on assessing the biodegradability and toxicity of 2-Difluoromethoxy-5-fluorothiophenol. Results indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its persistence in aquatic environments. However, further research is needed to evaluate its long-term effects on soil ecosystems.

The growing interest in 2-Difluoromethoxy-5-fluorothiophenol is reflected in its inclusion in several international chemical databases, including PubChem and ChemSpider. These platforms provide access to detailed spectral data, enabling researchers worldwide to validate their findings and collaborate on new projects.

In conclusion, CAS No. 1807033-37-9, or 2-Difluoromethoxy-5-fluorothiophenol, stands as a testament to the ingenuity of modern chemistry. Its versatile structure and diverse applications continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to play an even more pivotal role in advancing both scientific knowledge and industrial capabilities.